![molecular formula C20H22BrNO4 B2988213 4-((1-(3-(2-bromophenyl)propanoyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one CAS No. 1798640-16-0](/img/structure/B2988213.png)
4-((1-(3-(2-bromophenyl)propanoyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one
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Description
Chemical Reactions Analysis
The compound may undergo various chemical reactions, similar to other organic compounds. For instance, organoboron compounds can be converted into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .Scientific Research Applications
- Boron-Carrier for Neutron Capture Therapy : Boronic acids and their esters, including our compound, have been explored as potential drug carriers for neutron capture therapy. However, their stability in water is marginal. Researchers must consider this instability when designing drug delivery systems based on these compounds .
- Protodeboronation Reactions : The compound can undergo protodeboronation reactions using photoredox catalysts. These reactions involve the removal of the boron group, which can be useful in synthetic chemistry and drug development .
- Diastereoselective Formation of Indolizidines : By employing less nucleophilic reagents, such as (3,5-bis(trifluoromethyl)phenyl)lithium, researchers have achieved the formation of indolizidines with good diastereoselectivity. This application highlights the compound’s potential in complex molecule synthesis .
- Boronate-Based Sensors : Researchers have used boronate-containing compounds as sensors for detecting specific analytes, such as glucose. The compound’s boronate moiety could be harnessed for similar applications in chemical biology .
- Functional Materials : The unique structure of the compound, with its piperidine and pyranone moieties, may inspire the design of functional materials, such as polymers or supramolecular assemblies .
- Structure-Activity Relationship Studies : Investigating the effects of substituents on the aromatic ring could provide insights into the compound’s pharmacological properties. Researchers can explore modifications to enhance stability, bioavailability, and target specificity .
Drug Design and Delivery
Photoredox Catalysis
Indolizidine Synthesis
Chemical Biology
Materials Science
Medicinal Chemistry
properties
IUPAC Name |
4-[1-[3-(2-bromophenyl)propanoyl]piperidin-4-yl]oxy-6-methylpyran-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22BrNO4/c1-14-12-17(13-20(24)25-14)26-16-8-10-22(11-9-16)19(23)7-6-15-4-2-3-5-18(15)21/h2-5,12-13,16H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIAQZBPNOUYJJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)CCC3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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